Cas no 1804842-72-5 (4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804842-72-5
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4812563
• Update Time: 2025-05-20

4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-2-4(18-8(10,11)12)13-7(14(16)17)5(3)6(9)15/h2H,1H3
• InChI Key： DTOJISUOHMZKBL-UHFFFAOYSA-N
• SMILES： ClC(C1C([N+](=O)[O-])=NC(=CC=1C)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

The compound with CAS No. 1804842-72-5, known as 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry, medicinal chemistry, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a methyl group, a nitro group, a trifluoromethoxy group, and a carbonyl chloride moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride in the development of bioactive molecules and functional materials. Its unique electronic properties, derived from the electron-withdrawing groups (such as the nitro and trifluoromethoxy groups), make it an excellent candidate for applications in electronic devices, sensor technologies, and pharmaceuticals. For instance, researchers have explored its use in the synthesis of highly efficient catalysts for organic reactions, particularly in the realm of cross-coupling reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methyl, nitro, and trifluoromethoxy groups is achieved through carefully controlled substitution reactions. The final step involves the conversion of a carboxylic acid group into the corresponding acid chloride using standard methods such as thionyl chloride or oxalyl chloride. This transformation is critical for enabling further reactivity, as the carbonyl chloride group can participate in various nucleophilic acyl substitutions.

One of the most promising applications of 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride lies in its ability to serve as a precursor for antiviral agents. Recent research has demonstrated that derivatives of this compound exhibit potent activity against several viral strains, including those responsible for respiratory infections. The nitro group plays a crucial role in this context by enhancing the compound's ability to inhibit viral replication through mechanisms such as RNA polymerase inhibition.

In addition to its biological applications, this compound has also found utility in the field of optoelectronics. The presence of electron-withdrawing groups on the pyridine ring significantly alters its optical properties, making it suitable for use in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that films prepared from this compound exhibit excellent charge transport properties, which are essential for efficient energy conversion in such devices.

The toxicological profile of 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride has also been investigated to ensure its safe handling and application. Studies indicate that while it exhibits moderate cytotoxicity in vitro, its toxicity can be mitigated through careful formulation and controlled exposure levels. These findings underscore the importance of adhering to established safety protocols when working with this compound.

Looking ahead, the development of novel derivatives based on this compound holds immense potential for advancing various scientific disciplines. For example, ongoing research is focused on modifying the substituents on the pyridine ring to enhance its bioavailability and pharmacokinetic properties. Such efforts are expected to pave the way for new therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 4-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-3-carbonyl chloride is a multifaceted compound that continues to captivate researchers across diverse fields. Its unique chemical structure, coupled with its versatile reactivity and functional properties, positions it as a valuable tool in modern chemistry. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly significant role in shaping future innovations.